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Compound of Interest

Compound Name: ORIC-533

Cat. No.: B15606939

Disclaimer: Specific disposal procedures for ORIC-533 are not publicly available. This guide
provides essential, step-by-step procedural information based on general best practices for the
disposal of small molecule research compounds. Researchers, scientists, and drug
development professionals must consult the official Safety Data Sheet (SDS) for ORIC-533 and
their institution's specific Environmental Health and Safety (EHS) protocols before handling and
disposing of this compound.

ORIC-533 is an orally active, selective CD73 inhibitor used in research.[1] Proper disposal is
crucial for laboratory safety and environmental protection. The following procedures outline a
general framework for the safe handling and disposal of chemical waste generated from
research activities involving compounds like ORIC-533.

l. Pre-Disposal Safety and Planning

Before beginning any work that will generate chemical waste, it is critical to have a disposal
plan in place.

o Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for the
safe handling and disposal of any chemical. It will provide details on physical and chemical
properties, hazards, personal protective equipment (PPE) requirements, and specific
disposal considerations.

o Review Institutional Policies: Your institution's Environmental Health and Safety (EHS)
department has specific guidelines for chemical waste management that comply with local,
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state, and federal regulations.[2][3] Always adhere to these protocols.

« ldentify and Classify Waste: Determine the type of waste you will generate (e.g., solid, liquid,
sharps) and its hazard classification (e.g., flammable, corrosive, toxic).[1][4][5] This will
dictate the appropriate disposal pathway.

Il. Step-by-Step Disposal Procedure for ORIC-533
Waste

The following is a generalized procedure for the disposal of non-radioactive, small molecule
compounds used in a laboratory setting.

e Segregation of Waste:
o Do not mix different types of chemical waste.[2][6]

o Keep solid waste (e.g., contaminated gloves, weigh boats, paper towels) separate from
liquid waste (e.g., unused solutions, solvent rinsates).

o Sharps (e.g., needles, scalpels) must be disposed of in designated puncture-resistant
containers.

o Use of Appropriate Waste Containers:
o Use only containers that are compatible with the chemical waste being collected.[2][6]
o Ensure containers are in good condition and have a secure, leak-proof lid.[2]
o Containers should be kept closed at all times except when adding waste.[2]
o Proper Labeling of Waste Containers:
o Label all waste containers clearly with the words "Hazardous Waste."[2][3]

o The label must include the full chemical name(s) of the contents (no abbreviations or
formulas), the approximate quantities or concentrations, and the date of accumulation.[2]
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o Your institution's EHS department will likely provide standardized hazardous waste labels.

[5]

o Safe Storage of Chemical Waste:

o Store waste containers in a designated and secure location within the laboratory, known
as a Satellite Accumulation Area.[2]

o This area should be near the point of waste generation and under the control of the
laboratory personnel.[2]

o Ensure that incompatible waste types are stored separately to prevent dangerous
reactions.[2][6]

e Arranging for Professional Disposal:

o Once a waste container is full, or in accordance with your institution's policies, arrange for
its collection by the EHS department or a licensed waste disposal service.[1][3]

o Follow your institution's specific procedures for requesting a waste pickup, which may
involve completing an online form or a waste manifest.[3][6]

o Never dispose of chemical waste down the sanitary sewer unless explicitly permitted by
your institution's EHS for specific, non-hazardous materials.[7]

lll. Quantitative Data on Chemical Waste

While specific quantitative data for ORIC-533 disposal is unavailable, the following table
provides generalized information regarding common laboratory chemical waste.
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Waste Type

Common Examples

Typical Container

Key Disposal
Consideration

Solid Chemical Waste

Contaminated PPE
(gloves, lab coats),
weigh paper,

absorbent pads

Lined, labeled
cardboard box or

plastic drum

Must be non-sharps.
Segregate from liquid
and non-hazardous

waste.

Liquid Chemical

Unused solutions,

reaction mixtures,

Glass or polyethylene

Segregate by
chemical compatibility

(e.g., halogenated vs.

Waste ] carboy non-halogenated
solvent rinsates )
solvents, acids vs.
bases).
] Never dispose of in
Needles, syringes,
] regular trash.
scalpels, Puncture-resistant ]
Sharps Waste Container must be

contaminated glass

slides

sharps container

properly sealed when
full.

Aqueous Waste

Buffer solutions, dilute

agueous solutions

Glass or polyethylene

carboy

pH may need to be
neutralized before
disposal, as per
institutional

guidelines.

IV. Experimental Protocols

Specific experimental protocols for the disposal of ORIC-533 have not been published. The
disposal process is a procedural workflow rather than a scientific experiment. The key
"protocol” is to adhere strictly to the guidelines provided by the chemical's manufacturer in the
SDS and your institution's EHS department.

V. Mandatory Visualizations

The following diagram illustrates the general workflow for the proper disposal of a research
chemical like ORIC-533 in a laboratory setting.
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Phase 1: Pre-Disposal Planning

Start: Work with ORIC-533 Planned

Y

Consult ORIC-533 Safety Data Sheet (SDS)

Y

Review Institutional EHS Policies

Y

Develop Waste Disposal Plan

Phase 2: Waste Ge‘n'eration & Collection

Generate ORIC-533 Waste

Y

Segregate Waste by Type
(Solid, Liquid, Sharps)

Y

Use Appropriate & Labeled
Hazardous Waste Container

Y

Store in Designated Satellite
Accumulation Area

Phase 3: Fival Disposal

Waste Container is Full

Y

Request Waste Pickup from EHS

Y

EHS Collects Waste

Y

End: Proper Disposal by Licensed Facility

Click to download full resolution via product page
Caption: General workflow for laboratory chemical waste disposal.

This guide is intended to provide a foundational understanding of the necessary procedures for
the safe disposal of research compounds like ORIC-533. Always prioritize safety and regulatory
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compliance by consulting the specific Safety Data Sheet and your institution's established
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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